![molecular formula C9H5ClFN B1488121 6-Chloro-8-fluoroquinoline CAS No. 52200-53-0](/img/structure/B1488121.png)
6-Chloro-8-fluoroquinoline
Overview
Description
6-Chloro-8-fluoroquinoline is a fluorinated quinoline derivative with a chlorine and a fluorine at the 6- and 8-position respectively . It is used as a synthesis intermediate for active pharmaceutical ingredients (APIs), such as Besifloxacin and Clinafloxacin in topical antibiotic treatments and conjunctive bacterial infections .
Synthesis Analysis
The synthesis of 6-Chloro-8-fluoroquinoline involves various synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations .Molecular Structure Analysis
The molecular structure of 6-Chloro-8-fluoroquinoline is represented by the empirical formula C9H5ClFN . The molecular weight is 181.59 g/mol .Chemical Reactions Analysis
6-Chloro-8-fluoroquinoline is a synthesis intermediate for Schiff bases, through nucleophilic aromatic substitution . These Schiff bases are used for metal-ion recognition sensors because their fluorescent emissions shift after chelating to a metal center .Physical And Chemical Properties Analysis
6-Chloro-8-fluoroquinoline is a white to yellow crystal with a melting point of 79-81 °C .Scientific Research Applications
Antibacterial Agents
6-Chloro-8-fluoroquinoline: is a key intermediate in the synthesis of fluoroquinolones, a class of antibacterial agents. These compounds exhibit a broad spectrum of antibacterial activity, making them valuable in the development of new antibiotics .
Antimalarial Drugs
The quinoline ring system, which includes 6-Chloro-8-fluoroquinoline , has been traditionally used in the search for synthetic antimalarial drugs. The incorporation of fluorine atoms is known to enhance the biological activity of these compounds .
Antineoplastic Agents
Some derivatives of 6-Chloro-8-fluoroquinoline have shown promise as antineoplastic drugs. They are being explored for use in transplantation medicine, as well as for the treatment of rheumatic arthritis and psoriasis .
Heart Disease Treatments
The structural framework of 6-Chloro-8-fluoroquinoline is used in the development of drugs for treating heart diseases. Flosequinan, a drug derived from this compound, is one such example of a new generation medication for heart conditions .
Agriculture
In the agricultural sector, fluorinated quinolines, including 6-Chloro-8-fluoroquinoline , are utilized for their pesticidal properties. They help in protecting crops from various diseases caused by bacteria .
Liquid Crystal Components
6-Chloro-8-fluoroquinoline: and its derivatives are also applied in the field of materials science, particularly in the creation of liquid crystals. These compounds contribute to the development of displays and other electronic devices .
Fluorescent Sensors
Through nucleophilic aromatic substitution, 6-Chloro-8-fluoroquinoline serves as an intermediate in the synthesis of Schiff bases. These bases act as metal-ion recognition sensors, with their fluorescent emissions shifting upon chelating to a metal center .
Cyanine Dyes
The quinoline structure is integral to the production of cyanine dyes. These dyes are significant in commercial production due to their application in various industries, including textiles and printing .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 6-Chloro-8-fluoroquinoline are bacterial enzymes, specifically DNA gyrase and topoisomerase IV . These enzymes are crucial for bacterial DNA replication, and by inhibiting them, 6-Chloro-8-fluoroquinoline prevents bacteria from reproducing .
Mode of Action
6-Chloro-8-fluoroquinoline interacts with its targets by forming a ternary complex with the bacterial DNA and the enzymes DNA gyrase and topoisomerase IV . This interaction blocks the supercoiling process of bacterial DNA, thereby inhibiting DNA replication and leading to the death of the bacteria .
Biochemical Pathways
The action of 6-Chloro-8-fluoroquinoline affects the DNA replication pathway in bacteria. By inhibiting DNA gyrase and topoisomerase IV, it prevents the supercoiling of bacterial DNA, a critical step in DNA replication . This disruption in the DNA replication pathway leads to the downstream effect of preventing bacterial reproduction .
Result of Action
The molecular effect of 6-Chloro-8-fluoroquinoline’s action is the inhibition of bacterial DNA replication . On a cellular level, this results in the prevention of bacterial reproduction, leading to a decrease in the population of the bacteria . This makes 6-Chloro-8-fluoroquinoline effective in treating bacterial infections .
properties
IUPAC Name |
6-chloro-8-fluoroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClFN/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRDHJZRIMIKGRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=CC(=C2N=C1)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601311644 | |
Record name | 6-Chloro-8-fluoroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601311644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-8-fluoroquinoline | |
CAS RN |
52200-53-0 | |
Record name | 6-Chloro-8-fluoroquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52200-53-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-8-fluoroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601311644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 52200-53-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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